Cas no 89422-42-4 (Butanoic acid, 3-(acetyloxy)-, methyl ester)
89422-42-4 structure
Product Name:Butanoic acid, 3-(acetyloxy)-, methyl ester
CAS No:89422-42-4
MF:C7H12O4
MW:160.167782783508
CID:601472
PubChem ID:529302
Update Time:2025-04-19
Butanoic acid, 3-(acetyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-(acetyloxy)-, methyl ester
- SCHEMBL7691229
- 89422-42-4
- Methyl butanoate, 3-acetoxy
- GSQSJDKJUCRGGT-UHFFFAOYSA-N
- Methyl-3-acetoxybutanoate
- (2E)-N-(3-Methyl-1H-pyrazol-5-yl)-3-phenyl-2-propenamide
- methyl 3-acetoxybutanoate
-
- Inchi: 1S/C7H12O4/c1-5(11-6(2)8)4-7(9)10-3/h5H,4H2,1-3H3
- InChI Key: GSQSJDKJUCRGGT-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)CC(=O)OC
Computed Properties
- Exact Mass: 160.07355886g/mol
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
Butanoic acid, 3-(acetyloxy)-, methyl ester Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
89422-42-4 (Butanoic acid, 3-(acetyloxy)-, methyl ester) Related Products
- 32328-03-3(Diethyl 3-hydroxyglutarate)
- 29435-48-1(Butanoic acid,3-hydroxy-, (3R)-, homopolymer)
- 112083-63-3(ethyl 2-(2S)-oxiran-2-ylacetate)
- 2305-25-1(Ethyl 3-hydroxyhexanoate)
- 56816-01-4(Ethyl (S)-3-hydroxybutyrate)
- 5405-41-4(Ethyl 3-hydroxybutyrate)
- 21188-61-4(Ethyl 3-acetoxyhexanoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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